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Compound of Interest

Compound Name:
N,N-dimethyl-2-

sulfamoylacetamide

Cat. No.: B6202180 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N-dimethyl-2-sulfamoylacetamide is a chemical compound of interest within the field of

medicinal chemistry and drug discovery. Its molecular structure, featuring both a sulfamoyl

group and an acetamide moiety, suggests its potential as a scaffold or intermediate in the

synthesis of more complex, biologically active molecules. This technical guide aims to provide

a comprehensive overview of the currently available scientific literature regarding N,N-
dimethyl-2-sulfamoylacetamide, focusing on its chemical properties, potential biological

relevance, and synthetic methodologies.

Chemical and Physical Properties
A summary of the key chemical and physical properties of N,N-dimethyl-2-
sulfamoylacetamide is presented in Table 1. This data has been aggregated from various

chemical databases and supplier information.
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Property Value Source

CAS Number 1593468-27-9 [1]

Molecular Formula C₄H₁₀N₂O₃S [2]

Molecular Weight 166.20 g/mol [2]

Canonical SMILES CN(C)C(=O)CS(=O)(=O)N [2]

InChI Key
VPQHEMXVKZBDHC-

UHFFFAOYSA-N
[2]

Appearance
Not specified in available

literature
N/A

Melting Point
Not specified in available

literature
N/A

Boiling Point
Not specified in available

literature
N/A

Solubility
Not specified in available

literature
N/A

Table 1: Physicochemical Properties of N,N-dimethyl-2-sulfamoylacetamide

Synthesis and Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis of N,N-dimethyl-2-
sulfamoylacetamide are not readily available in the current scientific literature. However,

based on its chemical structure, a plausible synthetic route can be conceptualized.

A potential synthetic pathway could involve the reaction of a suitable starting material, such as

2-chloro-N,N-dimethylacetamide, with a source of the sulfamoyl group. The workflow for such a

hypothetical synthesis is outlined in the diagram below. It is crucial to note that this represents

a theoretical pathway and would require experimental validation and optimization.
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Figure 1. Hypothetical Synthetic Workflow for N,N-dimethyl-2-sulfamoylacetamide. This

diagram illustrates a potential, unverified reaction scheme for the synthesis of the target

compound.

Biological Activity and Signaling Pathways
As of the latest literature review, there are no published studies detailing the specific biological

activity of N,N-dimethyl-2-sulfamoylacetamide. Consequently, no quantitative data, such as

IC50 or binding affinity values, is available. Furthermore, there is no information regarding its

mechanism of action or any signaling pathways in which it may be involved.

The broader classes of compounds to which N,N-dimethyl-2-sulfamoylacetamide belongs,

namely sulfonamides and acetamides, are known to exhibit a wide range of biological activities.

Sulfonamides are a well-established class of antibacterial agents, and various derivatives have

been explored for anticancer, anti-inflammatory, and antiviral properties. Similarly, the

acetamide moiety is present in numerous pharmacologically active compounds.

Given the absence of specific data, any discussion of the biological role of N,N-dimethyl-2-
sulfamoylacetamide remains speculative and would be based on the activities of structurally

related molecules. Further research, including biological screening and mechanistic studies, is

required to elucidate its pharmacological profile.

Conclusion and Future Directions
N,N-dimethyl-2-sulfamoylacetamide is a chemical entity with potential for application in drug

discovery and medicinal chemistry, primarily as a synthetic intermediate. However, a thorough

review of the current scientific literature reveals a significant gap in knowledge regarding its

synthesis, biological activity, and mechanism of action. There is a clear need for foundational

research to characterize this compound fully. Future studies should focus on developing and
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publishing a robust synthetic protocol, followed by comprehensive biological screening to

identify any potential therapeutic applications. Until such data becomes available, the utility of

N,N-dimethyl-2-sulfamoylacetamide in drug development remains theoretical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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